5-(4-fluorobenzylidene)-3-(3-pyridinylmethyl)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(4-fluorophenyl)methylidene]-3-(pyridin-3-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H11FN2OS2/c17-13-5-3-11(4-6-13)8-14-15(20)19(16(21)22-14)10-12-2-1-7-18-9-12/h1-9H,10H2/b14-8-
• InChI Key: QYTUMCWUNDRGIX-ZSOIEALJSA-N
• Canonical SMILES: C1=CC(=CN=C1)CN2C(=O)C(=CC3=CC=C(C=C3)F)SC2=S
• Isomeric SMILES: C1=CC(=CN=C1)CN2C(=O)/C(=C/C3=CC=C(C=C3)F)/SC2=S
• Molecular Formula: C16H11FN2OS2
• Molecular Weight: 330.4 g/mol

Description

5-(4-fluorobenzylidene)-3-(3-pyridinylmethyl)-2-thioxo-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a thiazolidinone derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 5-(4-fluorobenzylidene)-3-(3-pyridinylmethyl)-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it has been reported to exert its pharmacological effects through various mechanisms. For example, it has been shown to inhibit the activity of various enzymes and proteins such as cyclooxygenase-2, lipoxygenase, and HIV-1 reverse transcriptase.
Biochemical and Physiological Effects
5-(4-fluorobenzylidene)-3-(3-pyridinylmethyl)-2-thioxo-1,3-thiazolidin-4-one has been shown to exhibit various biochemical and physiological effects. For example, it has been reported to exhibit potent antitumor activity by inducing cell cycle arrest and apoptosis in cancer cells. Additionally, it has also been shown to exhibit anti-inflammatory activity by inhibiting the production of various inflammatory mediators such as prostaglandins and leukotrienes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-(4-fluorobenzylidene)-3-(3-pyridinylmethyl)-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its potent pharmacological activity. This compound has been shown to exhibit potent antitumor, anti-inflammatory, and antiviral activities, making it a valuable tool for researchers studying these areas. However, one of the limitations of using this compound is its potential toxicity. Therefore, it is important to use appropriate safety measures when handling this compound in the lab.

Future Directions

There are several future directions for research on 5-(4-fluorobenzylidene)-3-(3-pyridinylmethyl)-2-thioxo-1,3-thiazolidin-4-one. One of the most promising areas of research is the development of this compound as an antidiabetic agent. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its potential applications in other areas such as neurodegenerative diseases and cardiovascular disorders. Furthermore, the development of novel synthetic methods for this compound could also lead to the discovery of new derivatives with improved pharmacological activity.

Synthesis Methods

Several methods have been reported for the synthesis of 5-(4-fluorobenzylidene)-3-(3-pyridinylmethyl)-2-thioxo-1,3-thiazolidin-4-one. One of the most common methods involves the reaction of 4-fluorobenzaldehyde, 3-pyridinemethanol, and 2-aminothiazole in the presence of a catalyst such as trifluoroacetic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

5-(4-fluorobenzylidene)-3-(3-pyridinylmethyl)-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields. One of the most promising applications of this compound is in the field of medicinal chemistry. It has been reported to exhibit potent antitumor, anti-inflammatory, and antiviral activities. Additionally, it has also been studied for its potential use as an antidiabetic agent.